Cas no 1272271-77-8 (4-(3,5-difluorophenyl)oxane-4-carboxylic acid)

• Product Name: 4-(3,5-difluorophenyl)oxane-4-carboxylic acid
• CAS No: 1272271-77-8
• MF: C₁₂H₁₂F₂O₃
• MW: 242.218690872192
• CID: 5738021
• PubChem ID: 54959517
• Update Time: 2025-06-10

4-(3,5-difluorophenyl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• CS-0287875
• 4-(3,5-difluorophenyl)oxane-4-carboxylic acid
• 1272271-77-8
• EN300-1850883
• 4-(3,5-DIFLUOROPHENYL)TETRAHYDRO-2H-PYRAN-4-CARBOXYLIC ACID
• AKOS005963258
• 4-(3,5-DIFLUOROPHENYL)TETRAHYDRO-2H-PYRAN-4-CARBOXYLICACID
• 2H-Pyran-4-carboxylic acid, 4-(3,5-difluorophenyl)tetrahydro-

• Inchi： 1S/C12H12F2O3/c13-9-5-8(6-10(14)7-9)12(11(15)16)1-3-17-4-2-12/h5-7H,1-4H2,(H,15,16)
• InChI Key： USRYMTQVUOXEDP-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1(C(=O)O)CCOCC1)F

Computed Properties

• Exact Mass: 242.07545056g/mol
• Monoisotopic Mass: 242.07545056g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-(3,5-difluorophenyl)oxane-4-carboxylic acid

Introduction to 4-(3,5-difluorophenyl)oxane-4-carboxylic acid (CAS No. 1272271-77-8)

4-(3,5-difluorophenyl)oxane-4-carboxylic acid (CAS No. 1272271-77-8) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its distinct structural features, which include a 3,5-difluorophenyl substituent and an oxane-4-carboxylic acid moiety. These structural elements contribute to its potential applications in various biological and pharmaceutical contexts.

The chemical structure of 4-(3,5-difluorophenyl)oxane-4-carboxylic acid is particularly intriguing due to the presence of the fluorine atoms on the phenyl ring. Fluorine substitution is known to significantly alter the physicochemical properties of organic molecules, often leading to enhanced metabolic stability, improved pharmacokinetic profiles, and altered binding affinities to biological targets. These properties make 4-(3,5-difluorophenyl)oxane-4-carboxylic acid an attractive candidate for drug discovery and development.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms into drug molecules can enhance their lipophilicity, which is crucial for improving their ability to cross biological membranes and reach their intended targets. Additionally, fluorine substitution can also modulate the electronic properties of the molecule, influencing its reactivity and interaction with biological systems. These advantages have led to the exploration of 4-(3,5-difluorophenyl)oxane-4-carboxylic acid in various therapeutic areas.

4-(3,5-difluorophenyl)oxane-4-carboxylic acid has been studied for its potential as a lead compound in the development of new drugs targeting specific biological pathways. One area of particular interest is its role as a modulator of enzymes involved in metabolic processes. For instance, research has shown that this compound can interact with key enzymes in the glycolytic pathway, potentially offering new avenues for the treatment of metabolic disorders such as diabetes and obesity.

Beyond its potential as a metabolic modulator, 4-(3,5-difluorophenyl)oxane-4-carboxylic acid has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response that plays a central role in many diseases, including autoimmune disorders and chronic inflammatory conditions. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential as an anti-inflammatory agent.

The pharmacological profile of 4-(3,5-difluorophenyl)oxane-4-carboxylic acid has been further explored through in vitro and in vivo experiments. In cell-based assays, it has shown promising results in modulating signaling pathways associated with cell proliferation and apoptosis. These findings have implications for cancer research, where compounds that can selectively target cancer cells while sparing normal cells are highly sought after.

In addition to its therapeutic potential, 4-(3,5-difluorophenyl)oxane-4-carboxylic acid has also been studied for its use as a building block in organic synthesis. The presence of the carboxylic acid functional group provides multiple opportunities for chemical modification and derivatization. This versatility makes it a valuable starting material for the synthesis of more complex molecules with diverse biological activities.

The synthesis of 4-(3,5-difluorophenyl)oxane-4-carboxylic acid has been optimized using modern synthetic techniques. Key steps in its preparation include the formation of the oxane ring through ring-closing metathesis (RCM) and the introduction of the difluorophenyl substituent via palladium-catalyzed coupling reactions. These methods have been refined to achieve high yields and purity levels, making large-scale production feasible.

The safety profile of 4-(3,5-difluorophenyl)oxane-4-carboxylic acid has also been evaluated through comprehensive toxicity studies. Preclinical data indicate that this compound exhibits low toxicity at therapeutic concentrations, suggesting that it may be well-tolerated by patients when used as a pharmaceutical agent. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, 4-(3,5-difluorophenyl)oxane-4-carboxylic acid (CAS No. 1272271-77-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for drug discovery efforts targeting various therapeutic areas. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical utility.